Cas no 2229614-62-2 (3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine)

• Product Name: 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine
• CAS No: 2229614-62-2
• MF: C₈H₈BrClFN
• MW: 252.51122379303
• CID: 6217982
• PubChem ID: 165708731
• Update Time: 2025-10-23

3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine
• EN300-1924976
• 2229614-62-2

• Inchi： 1S/C8H8BrClFN/c1-5(4-9)7-6(10)2-3-12-8(7)11/h2-3,5H,4H2,1H3
• InChI Key： GLDDAWNKTDEQLX-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=NC=CC=1Cl)F

Computed Properties

• Exact Mass: 250.95127g/mol
• Monoisotopic Mass: 250.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine

3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine: A Comprehensive Overview

The compound with CAS No. 2229614-62-2, commonly referred to as 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a brominated alkyl group at the 3-position, a chlorine atom at the 4-position, and a fluorine atom at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine through multi-step processes that involve strategic nucleophilic substitutions and electrophilic aromatic substitutions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The synthesis process typically begins with the preparation of a pyridine derivative, followed by successive substitution reactions to introduce the halogen atoms and the brominated alkyl group.

The structural uniqueness of 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine has been leveraged in several cutting-edge studies. For instance, recent research has explored its potential as a building block in drug discovery, particularly in the development of novel anti-cancer agents. The compound's ability to modulate key cellular pathways has been highlighted in preclinical models, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine has found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The environmental impact of 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions, aiming to assess its potential risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural environments.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine with high precision. These methods have provided insights into the compound's molecular structure, stereochemistry, and stability under different conditions.

In conclusion, 3-(1-bromopropan-2-yl)-4-chloro-2-fluoropyridine (CAS No. 229614658) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific and technological frontiers.